2-Amino-2-[2-(trifluoromethoxy)phenyl]ethan-1-ol hydrochloride

• IUPAC Name: 2-amino-2-[2-(trifluoromethoxy)phenyl]ethanol;hydrochloride
• InChI: InChI=1S/C9H10F3NO2.ClH/c10-9(11,12)15-8-4-2-1-3-6(8)7(13)5-14;/h1-4,7,14H,5,13H2;1H
• InChI Key: VXIYAJROFGSQTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CO)N)OC(F)(F)F.Cl
• Molecular Formula: C9H11ClF3NO2
• Molecular Weight: 257.64 g/mol

Description

“2-Amino-2-[2-(trifluoromethoxy)phenyl]ethan-1-ol hydrochloride” is a chemical compound with the molecular formula C9H10F3NO2. It has a molecular weight of 221.18. The compound is also known as "2-[2-(trifluoromethoxy)phenyl]ethanol".

Molecular Structure Analysis

The InChI code for the compound is 1S/C9H9F3O2/c10-9(11,12)14-8-4-2-1-3-7(8)5-6-13/h1-4,13H,5-6H2. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. More specific physical and chemical properties like melting point, boiling point, and density are not available in the searched resources.

Scientific Research Applications

Synthesis Methods

• The compound has been used in the enantioselective synthesis of trans-1,2-amino alcohols, contributing to the preparation of protected 2-aminocycloalkanol hydrochlorides in enantiopure form (Birrell & Jacobsen, 2013).

Applications in Organic Chemistry

• In the field of organic chemistry, it's applied in the synthesis of oxidomolybdenum(VI) complexes, showcasing versatility in reactions with various alcohols including 2-aminoethanol and 2-amino-2-methylpropan-1-ol (Lehtonen & Sillanpää, 2007).
• It is also employed in the introduction of the 9-Phenyl-9-fluorenyl protecting group into amines, acids, alcohols, and other compounds, indicating its role in protective chemistry (Soley & Taylor, 2019).
• The compound is used in a novel amination method of alcohols, highlighting its utility in synthesizing amines from alcohols (Gasparik, Dalla, & Decroix, 2002).

Pharmaceutical Chemistry

• It is involved in the synthesis of certain protected amino acids, as demonstrated in the creation of 2-Phenyl isopropyl and t-butyl trichloroacetimidates for esterification of N-protected amino acids (Thierry, Yue, & Potier, 1998).
• Also, its derivatives are used in the polymerization process, like in the synthesis and polymerization of 5-(2,3-epoxypropyl)amino-2-phenyl-1,2,3-benzotriazole, indicating its applications in polymer science (Ostrauskait et al., 2000).

Material Science

• In material science, it is used in the synthesis of novel polyimides, demonstrating its importance in the development of new materials with specific properties (Yin et al., 2005).

Analytical Chemistry

• The compound finds application in analytical chemistry, as seen in the rapid analysis of amino acid enantiomers by chiral-phase capillary gas chromatography (Abe et al., 1996).

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).